Cas no 874842-09-8 (Tert-butyl 4-(4-aminobutyl)-1,4-diazepane-1-carboxylate)

Tert-butyl 4-(4-aminobutyl)-1,4-diazepane-1-carboxylate is a protected amine derivative of 1,4-diazepane, featuring a Boc (tert-butoxycarbonyl) protecting group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. The Boc group enhances stability during reactions, allowing selective manipulation of the primary amine functionality. Its structure, combining a diazepane core with a flexible aminobutyl side chain, makes it valuable for constructing complex heterocyclic systems. The product is typically used in peptide coupling, cross-coupling reactions, and as a precursor for further functionalization. High purity and well-defined reactivity ensure consistent performance in synthetic applications.

Tert-butyl 4-(4-aminobutyl)-1,4-diazepane-1-carboxylate structure

874842-09-8 structure

Product Name:Tert-butyl 4-(4-aminobutyl)-1,4-diazepane-1-carboxylate

CAS No:874842-09-8

MF:C₁₄H₂₉N₃O₂

MW:271.398963689804

CID:4718098

PubChem ID:43251877

Update Time:2025-11-02

Tert-butyl 4-(4-aminobutyl)-1,4-diazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 4-(4-aminobutyl)-1,4-diazepane-1-carboxylate
- Tert-butyl 4-(4-aminobutyl)-1,4-diazepane-1-carboxylate
- Inchi： 1S/C14H29N3O2/c1-14(2,3)19-13(18)17-10-6-9-16(11-12-17)8-5-4-7-15/h4-12,15H2,1-3H3
- InChI Key： KMUWHXMBBPHJKR-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCCN(CCCCN)CC1)=O

Computed Properties

Exact Mass: 271.226
Monoisotopic Mass: 271.226
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.8

Tert-butyl 4-(4-aminobutyl)-1,4-diazepane-1-carboxylate Pricemore >>

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